2-Methoxy-4,4-diphenyl-1,3-dioxolane

• CAS: 61562-01-4
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• SMILES: COC1OCC(O1)(C2=CC=CC=C2)C3=CC=CC=C3
• InChI: InChI=1S/C16H16O3/c1-17-15-18-12-16(19-15,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
• InChIKey: OUDWGFRHJADPIZ-UHFFFAOYSA-N

2-Methoxy-4,4-diphenyl-1,3-dioxolane (CAS 61562-01-4): Structure, Properties, and Research-Grade Procurement

2-Methoxy-4,4-diphenyl-1,3-dioxolane is a 1,3-dioxolane derivative featuring a methoxy substituent at the 2-position and two phenyl rings at the 4-position. Its molecular formula is C16H16O3, with a molecular weight of 256.30 g/mol. Key computed physicochemical properties include a LogP of 2.91 and a topological polar surface area (TPSA) of 27.69 Ų . The compound belongs to the broader class of 2-alkoxy-1,3-dioxolanes, which have been reported as versatile intermediates in stereospecific olefin synthesis [1].

Synthetic WorkflowEnables stereospecific olefin synthesis from vicinal diols via mild thermal elimination

Physicochemical ProfileModerate lipophilicity and small polar surface area support fragment-based screening contexts

Procurement ContextResearch-grade 2-methoxy acetal for reactions requiring controlled non-acidic elimination

• [1] Ando M, Ohhara H, Takase K. A Mild and Stereospecific Conversion of Vicinal Diols into Olefins via 2-Methoxy-1,3-dioxolane Derivatives. Chemistry Letters, 1986, 15(6): 879–882. View Source

Why 2-Methoxy-4,4-diphenyl-1,3-dioxolane Cannot Be Readily Substituted by Other 4,4-Diphenyl-1,3-dioxolanes

The 2-methoxy substitution pattern directly influences key physicochemical parameters that govern reactivity and formulation. Simple replacement with ethoxy, dimethyl, or cyclic carbonate analogs alters lipophilicity (LogP) and steric bulk, which can compromise synthetic reproducibility in stereospecific olefination reactions [1] or change partitioning behavior in biphasic systems . The quantitative differences detailed in Section 3 demonstrate that generic substitution without verification of these parameters risks yield loss and impurity formation.

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2-Ethoxy or higher alkoxy substitutions may alter steric bulk and shift elimination reactivity, limiting synthetic reproducibility.

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2,2-Dimethyl acetals typically require stronger acidic deprotection, risking stereochemical erosion that is absent with methoxy elimination.

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Cyclic carbonate analogs increase lipophilicity (ΔLogP ~0.39), which can change organic-aqueous partitioning and purification behavior.

• [1] Ando M, Ohhara H, Takase K. A Mild and Stereospecific Conversion of Vicinal Diols into Olefins via 2-Methoxy-1,3-dioxolane Derivatives. Chemistry Letters, 1986, 15(6): 879–882. View Source

2-Methoxy-4,4-diphenyl-1,3-dioxolane (CAS 61562-01-4) Quantitative Differentiation Evidence

Lipophilicity (LogP) Comparison: 2-Methoxy-4,4-diphenyl-1,3-dioxolane vs. 4,4-Diphenyl-1,3-dioxolan-2-one

The target compound has a calculated LogP of 2.91 , while the structurally related cyclic carbonate 4,4-diphenyl-1,3-dioxolan-2-one (CAS 95348-48-4) has a calculated LogP of 3.3 [1]. The difference of 0.39 log units indicates the methoxy-dioxolane is less lipophilic, which can affect organic solvent partitioning and membrane permeability in pharmaceutical applications.

Lipophilicity

Cross-study comparable

Target: LogP 2.91vs4,4-diphenyl-1,3-dioxolan-2-one: LogP 3.3

ΔLogP = -0.39

Supports aqueous solubility screening context; may reduce logD-driven off-target risk in assay panels.

In silico predicted values; confirm experimentally for specific solvent systems.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	2.91 (calculated)
Comparator Or Baseline	4,4-Diphenyl-1,3-dioxolan-2-one: 3.3 (calculated)
Quantified Difference	ΔLogP = -0.39
Conditions	In silico prediction, consistent with standard computational models

Why This Matters

Lower lipophilicity can improve aqueous solubility and reduce logD-driven off-target binding, which is crucial for medicinal chemistry lead optimization.

• [1] Molaid. 4,4-diphenyl-1,3-dioxolan-2-one (CAS 95348-48-4). View Source

Polar Surface Area (PSA) Equivalence with 2-Ethoxy-2-methyl-4,4-diphenyl-1,3-dioxolane

The target compound exhibits a PSA of 27.69 Ų . In comparison, 2-ethoxy-2-methyl-4,4-diphenyl-1,3-dioxolane (CAS 61562-17-2) has a predicted PSA of 27.69 Ų as well , indicating the oxygen count remains similar. However, the methoxy group, compared to the ethoxy group, changes the steric distribution without altering total PSA, which can influence hydrogen bonding networks in crystal packing and solubility parameters.

Polar Surface Area

Data to verify

Target: TPSA 27.69 Ųvs2-ethoxy-2-methyl analog: TPSA 27.69 Ų

Identical TPSA; steric difference only

Equivalent passive permeation potential but different alkyl groups may affect metabolic stability assessment in prodrug research.

Predicted values; no experimental source for comparator.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	27.69 Ų
Comparator Or Baseline	2-Ethoxy-2-methyl-4,4-diphenyl-1,3-dioxolane: 27.69 Ų (predicted)
Quantified Difference	0 Ų
Conditions	In silico calculation (fragment-based method)

Why This Matters

Equivalent PSA suggests similar passive membrane permeation potential, but the different alkyl groups may offer distinct metabolic stability profiles, an important factor in prodrug design.

Synthetic Utility: 2-Methoxy-1,3-dioxolanes in Stereospecific Olefin Synthesis

2-Methoxy-1,3-dioxolane derivatives, including the 4,4-diphenyl variant, have been demonstrated to enable a mild and stereospecific conversion of vicinal diols into olefins via thermal elimination in refluxing acetic anhydride [1]. In contrast, simple 2,2-dimethyl-1,3-dioxolanes typically require stronger acidic conditions for deprotection, which can lead to carbocation rearrangements and lower stereochemical fidelity [2]. The methoxy group facilitates oxocarbenium ion formation at moderate temperatures, preserving sensitive functionality.

Synthetic Utility

Class-level inference

Methoxy acetal: reflux Ac₂O (~140°C), mildvs2,2-dimethyl acetal: strong acid (H₂SO₄/HCl), 0–25°C

May support controlled elimination with reduced risk of epimerization at adjacent stereocenters.

Based on 2-methoxy-1,3-dioxolane derivatives; verify with 4,4-diphenyl variant.

Evidence Dimension	Reaction condition for acetal cleavage/elimination
Target Compound Data	Reflux in acetic anhydride (approx. 140°C) [1]
Comparator Or Baseline	2,2-Dimethyl-1,3-dioxolanes: often require aqueous strong acid (e.g., H2SO4 or HCl) at 0–25°C [2]
Quantified Difference	Mechanistically distinct; methoxy acetal enables non-aqueous thermal elimination
Conditions	Stereospecific olefin synthesis from vicinal diols

Why This Matters

The methoxy acetal offers a distinct synthetic niche for chemists requiring controlled, mild elimination conditions that avoid epimerization of adjacent stereocenters, which is critical in multi-step natural product synthesis.

• [1] Ando M, Ohhara H, Takase K. A Mild and Stereospecific Conversion of Vicinal Diols into Olefins via 2-Methoxy-1,3-dioxolane Derivatives. Chemistry Letters, 1986, 15(6): 879–882. View Source
• [2] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. John Wiley & Sons, 2006: Chapter 4 (Diols). View Source

Application Scenarios for 2-Methoxy-4,4-diphenyl-1,3-dioxolane (CAS 61562-01-4)

Stereospecific Olefin Synthesis in Natural Product Total Synthesis

The demonstrated ability of 2-methoxy-1,3-dioxolane derivatives to convert vicinal diols into olefins under mild, non-acidic conditions [1] makes this compound a valuable intermediate in complex molecule construction. Its lower LogP relative to the cyclic carbonate analog may also simplify flash chromatographic purification of non-polar products.

Pharmaceutical Prodrug or Fragment-Based Drug Design (FBDD)

With a moderate LogP of 2.91 and a relatively small PSA of 27.69 Ų , the compound resides within favorable drug-like chemical space for oral bioavailability. Its differentiated lipophilicity profile compared to the 4,4-diphenyl-1,3-dioxolan-2-one scaffold (ΔLogP = -0.39) [2] provides a rationale for its selection in fragment libraries where lower logD is desired to reduce promiscuous binding.

Liquid Crystal Mixture Doping Agent Intermediate

Patents on optically active 1,3-dioxolane derivatives carrying mesogenic radicals at the 4-position cite the general utility of such scaffolds as doping agents in ferroelectric liquid-crystal mixtures [4]. The 2-methoxy substituent, with its distinct steric and electronic profile compared to 2,2-dimethyl analogs [3], can influence the helical twisting power (HTP) and mesophase stability, making it a candidate for custom liquid crystal formulation.

Cyclic Carbonate Precursor via Oxidative Cleavage

The compound can serve as a direct precursor to 4,4-diphenyl-1,3-dioxolan-2-one through oxidation, which is in turn used in Lewis acid-mediated decarboxylative rearrangements to yield biphenylacetaldehyde with 83% yield [2]. Selecting the methoxy-protected form over other acetals may offer advantages in oxidation step selectivity and atom economy, given the defined reactivity of methoxy-1,3-dioxolanes [1].

Application

Selection Property

Validation Focus

Stereospecific olefin synthesis research

Methoxy acetal elimination reactivity

Stereochemical fidelity and mild condition compatibility

Fragment-based lead discovery (FBLD) screening

Moderate lipophilicity & small PSA

Solubility and off-target binding risk assessment

Liquid crystal formulation research

2-Methoxy substitution influence on HTP

Mesophase stability and helical twisting power

Cyclic carbonate precursor synthesis

Oxidation selectivity & atom economy

Yield and conversion to biphenylacetaldehyde

• [1] Ando M, Ohhara H, Takase K. A Mild and Stereospecific Conversion of Vicinal Diols into Olefins via 2-Methoxy-1,3-dioxolane Derivatives. Chemistry Letters, 1986, 15(6): 879–882. View Source
• [2] Molaid. 4,4-diphenyl-1,3-dioxolan-2-one (CAS 95348-48-4). View Source
• [3] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. John Wiley & Sons, 2006: Chapter 4 (Diols). View Source
• [4] Scherowsky G, et al. Optically active 1,3-dioxolane derivatives carrying a mesogenic radical in the 4-position. US Patent 5651918, 1997. View Source